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Compound of Interest

Compound Name: cis-2,6-Dimethylipiperazine

Cat. No.: B139716

For Immediate Reference: A Guide for Researchers, Scientists, and Drug Development
Professionals

This document provides critical safety and logistical information for the handling of cis-2,6-
Dimethylpiperazine (CAS No: 108-49-6). Adherence to these procedures is essential for
ensuring personal safety and maintaining a secure laboratory environment.

Hazard Summary

cis-2,6-Dimethylpiperazine is classified as a hazardous chemical with the following primary
risks[1]:

Flammable Solid: May form combustible dust concentrations in air[1]. It is crucial to keep the
substance away from heat, sparks, open flames, and hot surfaces[2].

Corrosive: Causes severe skin burns and eye damage[1].

Irritant: May cause respiratory irritation[1][2][3].

Moisture Sensitive: The substance may react with moisture[3].

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling cis-2,6-
Dimethylpiperazine to prevent exposure.
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PPE Category

Specification

Rationale

Eye and Face Protection

Tight-sealing safety goggles or
chemical safety goggles as
described by OSHA's eye and
face protection regulations in
29 CFR 1910.133 or European
Standard EN166. A face shield

is also recommended.

Protects against splashes and
dust, preventing severe eye
damage[1].

Skin Protection

Wear appropriate protective
gloves and clothing to prevent
skin exposure. Chemical-
resistant gloves (e.g., nitrile)
and a lab coat or coveralls are

required.

Prevents severe skin burns

upon contact[1][2].

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other
symptoms are experienced. A
dust mask of type N95 (US) or
type P3 (EN 143) respirator

cartridges are suggested.

Protects against inhalation of
dust and vapors, which can

cause respiratory irritation[1].

Operational Plan: Step-by-Step Handling Procedure

All handling of cis-2,6-Dimethylpiperazine must be conducted within a chemical fume

hood[1].

e Preparation:

o Ensure that an eyewash station and safety shower are in close proximity to the

workstation[4].

o Confirm that all electrical equipment (ventilating, lighting) is explosion-proof[1].
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o Ground and bond the container and receiving equipment to prevent static discharge[2].

o Assemble all necessary equipment and reagents before introducing the chemical to the
work area.

e Handling:

[e]

Wear all required personal protective equipment as detailed in the table above.

o

Do not breathe dust, fume, gas, mist, vapors, or spray[1].

[¢]

Avoid all contact with eyes, skin, and clothing[1].

[¢]

Weigh and transfer the solid material carefully to minimize dust formation.
e Post-Handling:
o Wash hands and any exposed skin thoroughly after handling[1][2].

o Decontaminate all equipment and the work surface. A 5% solution of acetic acid followed
by very hot water can be used for decontamination of surfaces[5].

o Keep the container tightly closed and store it in a dry, cool, and well-ventilated place,
specifically in a corrosives area[1].

Disposal Plan

All waste containing cis-2,6-Dimethylpiperazine must be treated as hazardous waste.

o Waste Collection: Collect all solid residues and contaminated materials in a suitable, labeled,
and sealed container.

o Disposal: Dispose of the contents and the container at an approved waste disposal plant[1]
[3]. Chemical waste generators must adhere to local, regional, and national hazardous waste
regulations to ensure complete and accurate classification and disposal[4].

Quantitative Data

The following table summarizes key quantitative data for cis-2,6-Dimethylpiperazine.
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Property Value Source
Molecular Formula C6H14N2 [3]
Molecular Weight 114.19 g/mol [3]
Melting Point 108 -113°C/226.4-2354°F [1]
- _ 162 °C/323.6 °F @ 760
Boiling Point [1]
mmHg
Flash Point 44 °C[111.2 °F [1]

Occupational exposure limits for cis-2,6-Dimethylpiperazine have not been established by
regional specific regulatory bodies[4][6].

Safe Handling Workflow
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Caption: Workflow for the safe handling of cis-2,6-Dimethylpiperazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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